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Compound of Interest

Compound Name: 3-(thiophen-2-yl)furan-2,5-dione

Cat. No.: B2993796 Get Quote

An In-depth Technical Guide to 3-(thiophen-2-yl)furan-2,5-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(thiophen-2-yl)furan-2,5-dione,

a heterocyclic compound of interest in medicinal chemistry and materials science. This

document consolidates key data, outlines potential synthetic approaches, and proposes a

general workflow for biological evaluation, tailored for professionals in research and drug

development.

Compound Identification and Properties
3-(thiophen-2-yl)furan-2,5-dione is a bifunctional molecule incorporating both a thiophene

and a furan-2,5-dione (maleic anhydride) moiety. The presence of these two rings suggests

potential for diverse chemical reactivity and biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2993796?utm_src=pdf-interest
https://www.benchchem.com/product/b2993796?utm_src=pdf-body
https://www.benchchem.com/product/b2993796?utm_src=pdf-body
https://www.benchchem.com/product/b2993796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2993796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 339016-64-7 [1][2]

Molecular Formula C8H4O3S [1]

Molecular Weight 180.18 g/mol [1][2]

IUPAC Name 3-(2-thienyl)-2,5-furandione [1][2]

Melting Point 126 - 128 °C [1][2]

Physical Form Solid [1]

Purity 95% [1]

InChI Key
XTAOCEZUVWHKEH-

UHFFFAOYSA-N
[1]

Potential Synthesis and Experimental Protocols
While specific synthetic procedures for 3-(thiophen-2-yl)furan-2,5-dione are not extensively

detailed in publicly available literature, its structure suggests plausible synthetic routes based

on established heterocyclic chemistry. The following are generalized experimental protocols

that could be adapted for its synthesis.

General Synthetic Strategy: Paal-Knorr Thiophene
Synthesis and Subsequent Annulation
A plausible approach involves the synthesis of a substituted thiophene precursor followed by

the construction of the furan-2,5-dione ring. The Paal-Knorr thiophene synthesis is a

fundamental method for constructing the thiophene ring from a 1,4-dicarbonyl compound.[3][4]

Step 1: Synthesis of a Thiophene Precursor (Illustrative)

This protocol outlines the general synthesis of a thiophene ring which can be further

functionalized.

Reaction: Condensation of a 1,4-dicarbonyl compound with a sulfurizing agent (e.g.,

phosphorus pentasulfide or Lawesson's reagent).[3][4]
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Procedure:

Dissolve the 1,4-dicarbonyl precursor in an inert solvent (e.g., toluene or xylene).

Add the sulfurizing agent portion-wise at room temperature under a nitrogen atmosphere.

Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Upon completion, cool the mixture to room temperature and quench by carefully adding it

to a saturated sodium bicarbonate solution.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Step 2: Annulation to form the Furan-2,5-dione Ring

The furan-2,5-dione ring is a maleic anhydride derivative. A potential, though challenging, route

could involve a Diels-Alder reaction with a suitable diene followed by subsequent oxidation, or

the cyclization of a functionalized thiophene bearing appropriate carboxylic acid groups.

Biological Context and Screening
Thiophene derivatives are known to exhibit a wide range of biological activities, including

antimicrobial, anti-inflammatory, antiviral, and anticancer properties.[5][6][7] The furan-2,5-

dione moiety is also a feature in various biologically active molecules. The combination of these

two pharmacophores in 3-(thiophen-2-yl)furan-2,5-dione makes it a candidate for biological

screening.

Proposed Biological Screening Workflow
Given the known activities of related compounds, a logical workflow for assessing the biological

potential of 3-(thiophen-2-yl)furan-2,5-dione would involve a tiered screening approach.
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Caption: A generalized workflow for the biological screening of a novel chemical entity.

Potential Synthetic Pathway Visualization
The following diagram illustrates a conceptual synthetic pathway for 3-(thiophen-2-yl)furan-
2,5-dione, highlighting key transformations.
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Caption: A conceptual synthetic pathway for 3-(thiophen-2-yl)furan-2,5-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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